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Compound of Interest

Compound Name: 2-Cyclopentylethanol

Cat. No.: B041590

An In-depth Technical Guide to 2-Cyclopentylethanol: Safety, Handling, and Storage

This guide provides comprehensive safety, handling, and storage information for 2-
Cyclopentylethanol, intended for researchers, scientists, and drug development
professionals.

Chemical and Physical Properties

2-Cyclopentylethanol is a primary alcohol with the molecular formula C7H140.[1] Itis a
colorless liquid under standard conditions.[2] A summary of its key physical and chemical
properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 2-Cyclopentylethanol
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Property Value Source
Molecular Formula C7H140 [L][3][4][5][6]
Molecular Weight 114.19 g/mol [L11[31[41[61[7]
CAS Number 766-00-7 [21[410516107118]
Appearance Colorless Liquid [2][8]

Boiling Point 174.4 + 8.0 °C at 760 mmHg [1][3]

Flash Point 70.4+£8.6 °C [11[3]

Density 0.9+£0.1 g/cm3 [11[3]

Vapor Pressure

0.4 + 0.7 mmHg at 25°C

[1]3]

Solubility

Limited solubility in water;
soluble in organic solvents like

ethanol and diethyl ether.

[1]

logPoct/wat (Octanol/Water

Partition Coefficient)

1.559

[7]

Refractive Index

1.460

[1]3]

Safety and Hazard Information

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for hazard communication.

GHS Classification

There are some discrepancies in the classification of 2-Cyclopentylethanol. While some

sources indicate it is not classified, the more prevalent classification is as a combustible liquid.

[3]L81e]

Table 2: GHS Hazard Classification for 2-Cyclopentylethanol
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Hazard Class Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid

GHS Label Elements

Table 3: GHS Label Elements for 2-Cyclopentylethanol

Element Description

Pictogram No pictogram is required for this classification.
Signal Word Warning

Hazard Statements H227: Combustible liquid

Prevention:P210: Keep away from heat, hot
surfaces, sparks, open flames and other ignition
sources. No smoking.[8][9]P280: Wear
protective gloves/protective clothing/eye
protection/face protection.[8][9]Response:P370
Precautionary Statements + P378: In case of fire: Use dry sand, dry
chemical or alcohol-resistant foam to extinguish.
[8][9]Storage:P403 + P235: Store in a well-
ventilated place. Keep cool.[8][9]Disposal:P501:
Dispose of contents/container to an approved

waste disposal plant.[8][9]

Toxicological Information

Comprehensive toxicological data for 2-Cyclopentylethanol is not readily available. Most
safety data sheets indicate that no specific data has been generated.[9][10] Therefore, the
product should be handled with the care due to a chemical with unknown toxicological
properties. It is noted that the product contains no substances which at their given
concentration are considered to be hazardous to health.[8][9]

Handling and Storage
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Proper handling and storage procedures are crucial for maintaining the integrity of 2-
Cyclopentylethanol and ensuring the safety of laboratory personnel.

Personal Protective Equipment (PPE)

A thorough hazard assessment should be conducted to determine the appropriate PPE for the
specific laboratory operations involving 2-Cyclopentylethanol.[11]

Table 4: Recommended Personal Protective Equipment

Protection Type Recommendation

Safety glasses with side-shields or goggles are
Eye/Face Protection recommended.[3] A face shield may be required

for situations with a higher risk of splashing.[3]

) ] Wear appropriate protective gloves and clothing
Skin Protection )
to prevent skin exposure.[9]

Hand Protection Protective gloves should be worn.[3]

Under normal use conditions with adequate
ventilation, no respiratory protection is typically
) ) needed.[9] For large-scale use or in
Respiratory Protection i
emergencies, a NIOSH/MSHA or European
Standard EN 136 approved respirator may be

necessary.[9]

Storage Conditions

Store 2-Cyclopentylethanol in a dry, cool, and well-ventilated place.[3][9] Keep containers
tightly closed and away from heat, sparks, and open flames.[8][9]

Emergency Procedures

In the event of an emergency, follow the procedures outlined below.

First Aid Measures

Table 5: First Aid Procedures for 2-Cyclopentylethanol Exposure
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Exposure Route First Aid Measure

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[8][9]

Wash off immediately with plenty of water for at
Skin Contact least 15 minutes. Get medical attention if

symptoms occur.[8][9]

Remove to fresh air. Get medical attention if

Inhalation

symptoms occur.[8][9]

Clean mouth with water and drink plenty of
Ingestion water afterwards. Get medical attention if

symptoms occur.[8][9]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[3][9] Water mist can be used to cool closed containers.[9]

o Specific Hazards: The material is combustible and containers may explode when heated.[9]
Thermal decomposition can lead to the release of irritating gases and vapors.[9]

» Protective Equipment: In case of a fire, wear a self-contained breathing apparatus (SCBA)
with pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[9]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.
Remove all sources of ignition and take precautionary measures against static discharges.[9]

e Environmental Precautions: The substance should not be released into the environment.[9]

o Containment and Cleanup: Absorb the spill with an inert material (e.g., dry sand or earth)

and place it in a chemical waste container.

Experimental Protocols
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While specific experimental data for 2-Cyclopentylethanol is limited, the following are
examples of standard methodologies that would be used to determine its key properties.

Table 6: Standard Experimental Protocols
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Standard Method ) o
Property Brief Description
(Example)

The sample is heated at a
slow, constant rate with
continuous stirring. A test flame
is systematically introduced
_ ASTM D93 (Pensky-Martens ) o
Flash Point into the cup. The flash point is
Closed Cup Tester)
the lowest temperature at
which the application of the
test flame causes the vapor

above the sample to ignite.

This method involves distilling
the substance to determine the
boiling temperature range. The
Boiling Point OECD Guideline 103 temperature is measured when
the liquid and vapor phases
are in equilibrium at a given

pressure.

A stepwise procedure with the
use of a minimal number of
o animals per step. The outcome
o OECD Guideline 423 (Acute ]
Acute Oral Toxicity ) of each step determines the
Toxic Class Method) ]

next step, allowing for
classification and hazard

labeling.

The substance is applied to

o the skin of experimental
o OECD Guideline 404 (Acute ]
Skin Irritation o ) animals. The degree of
Dermal Irritation/Corrosion) o N
irritation is assessed at specific

intervals.
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The substance is applied to

o the eye of an experimental
o OECD Guideline 405 (Acute ]
Eye Irritation o ) animal. The effects on the
Eye Irritation/Corrosion) . ) )
cornea, iris, and conjunctiva

are observed and scored.

Visualized Workflows

The following diagrams illustrate key logical workflows for the safe handling and management
of 2-Cyclopentylethanol.
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Safe Handling Workflow for 2-Cyclopentylethanol

Preparation

Conduct Hazard Assessment

'

Select Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

'

Ensure Proper Ventilation

Handling

Dispense in a Well-Ventilated Area

'

Keep Away from Ignition Sources

'

Keep Container Tightly Closed When Not in Use

Storage & Disposal

Store in a Cool, Dry, Well-Ventilated Area

'

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-Cyclopentylethanol.
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Emergency Response for 2-Cyclopentylethanol Exposure

Exposure Event

Emeggzr{y Response ¢r 2-Cyclopeaqtylethanol Ex\po\s‘ure

Skin Contact Eye Contact Inhalation Ingestion
/ \\
/ Emergency Response fg{ 2-Cyclopentylethanol Exp\%sure \
Wash with Plenty of Water for 15 min. Rinse with Plenty of Water for 15 min. Move to Fresh Air Rinse Mouth, Drink Water

Seek Medical Attention if Symptoms Occur

Click to download full resolution via product page

Caption: Decision-making workflow for responding to an exposure event.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Buy 2-Cyclopentylethanol (EVT-314184) | 766-00-7 [evitachem.com]

e 2. Page loading... [wap.guidechem.com]

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b041590?utm_src=pdf-body-img
https://www.benchchem.com/product/b041590?utm_src=pdf-custom-synthesis
https://www.evitachem.com/product/evt-314184
https://wap.guidechem.com/encyclopedia/2-cyclopentylethanol-dic24481.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o 3. 2-Cyclopentylethanol | CAS#:766-00-7 | Chemsrc [chemsrc.com]
e 4. 2-Cyclopentylethanol [webbook.nist.gov]

e 5. 2-Cyclopentylethanol, 98+% | Fisher Scientific [fishersci.ca]

e 6. scbt.com [scbt.com]

e 7. 2-Cyclopentylethanol (CAS 766-00-7) - Chemical & Physical Properties by Cheméo
[chemeo.com]

o 8. assets.thermofisher.com [assets.thermofisher.com]

e 9. WERCS Studio - Application Error [assets.thermofisher.cn]

e 10. echemi.com [echemi.com]

e 11. Chapter 3 - Personal Protective Equipment [ehs.cornell.edu]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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